Cas no 1804660-74-9 (6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1804660-74-9
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4810144
• Update Time: 2025-10-31

6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H5BrF2N2/c1-4-2-6(9)13-5(3-12)7(4)8(10)11/h2,8H,1H3
• InChI Key： MONBRCUBODXBOW-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(C#N)=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1804660-74-9)

6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1804660-74-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 6-position, a cyano group at the 2-position, and a difluoromethyl moiety at the 3-position. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's CAS number 1804660-74-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. In recent years, the demand for halogenated pyridines has surged due to their versatility in cross-coupling reactions, a topic frequently searched in AI-driven synthesis optimization platforms. The bromo and cyano groups in this molecule make it an ideal candidate for Suzuki-Miyaura and cyanation reactions, which are pivotal in constructing complex organic frameworks.

From an environmental perspective, the incorporation of difluoromethyl groups into agrochemicals has become a trending topic, as evidenced by searches related to "sustainable fluorinated pesticides." The 6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine scaffold may offer advantages in developing next-generation crop protection agents with improved metabolic stability and reduced ecological impact. Researchers are also exploring its role in metal-organic frameworks (MOFs), a hot topic in materials science forums.

Analytical techniques for characterizing CAS 1804660-74-9 typically involve NMR spectroscopy (particularly ¹⁹F-NMR for the difluoromethyl group), mass spectrometry, and HPLC purity analysis. These methods align with current industry standards for high-value chemical intermediates, a frequently searched term in quality control discussions. The compound's stability under various pH conditions makes it suitable for process chemistry applications, another area of growing interest in pharmaceutical manufacturing circles.

In the context of structure-activity relationship (SAR) studies, modifications of the 4-methylpyridine core have shown promise in modulating biological activity. This aligns with frequent search queries about "pyridine-based kinase inhibitors" in medicinal chemistry databases. While not a therapeutic agent itself, 6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine serves as a valuable building block for constructing molecules with potential applications in targeted therapies.

The synthesis of 1804660-74-9 typically involves multi-step protocols starting from commercially available pyridine precursors. Recent patent literature highlights innovative routes using continuous flow chemistry – a subject generating substantial interest in green chemistry forums. The compound's crystalline form has been characterized by X-ray diffraction, addressing common queries about "solid-state properties of fluorinated heterocycles" in materials science communities.

From a commercial standpoint, suppliers often list this compound under search terms like "high-purity brominated pyridines" or "custom fluorinated building blocks." Its shelf stability and compatibility with standard shipping conditions make it a practical choice for global research collaborations. The growing demand for tailor-made heterocycles in drug discovery pipelines ensures sustained relevance for this chemical entity.

Emerging applications in electronic materials have been suggested by computational studies examining the compound's electron-withdrawing properties – a subject frequently explored in molecular modeling discussions. The cyano-difluoromethyl combination creates unique dipole moments that could influence charge transport in organic semiconductors, connecting to trending searches about "fluorinated materials for OLEDs."

In summary, 6-Bromo-2-cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1804660-74-9) represents a multifaceted compound bridging pharmaceutical, agricultural, and materials science domains. Its structural features respond to contemporary research needs while offering pathways for innovation in synthetic chemistry and beyond.